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Compound of Interest

Compound Name: Diethyl malonate-2-13C

CAS No.: 67035-94-3

Cat. No.: B1611122

Get Quote

Part 1: Executive Safety Directive
CRITICAL DISTINCTION: STABLE VS. RADIOACTIVE Before initiating any disposal workflow,

you must verify the isotopic nature of your material.[1] Diethyl malonate-2-13C contains

Carbon-13, a stable, non-radioactive isotope.

DO NOT dispose of this material in radioactive waste streams (e.g., with

or

), as this incurs unnecessary regulatory burden and exorbitant disposal costs (~10x cost
multiplier).

DO treat this material as Hazardous Chemical Waste (Organic Solvent/Reagent).

Immediate Action Required: If this material has been mixed with radioactive tracers (e.g., in a

dual-labeling study), the entire mixture defaults to Mixed Waste (Radioactive + Hazardous)

protocols. If used alone or with standard reagents, follow the Chemical Waste protocols below.
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Part 2: Material Characterization & Hazards[2][3]
Effective disposal requires understanding the physicochemical properties that dictate waste

stream compatibility. Diethyl malonate-2-13C is chemically identical to its unlabeled

counterpart regarding toxicity and flammability.

Table 1: Physicochemical & Safety Profile
Property Value / Classification Operational Implication

CAS Number
67035-94-3 (Labeled) / 105-

53-3 (Unlabeled)

Use CAS 105-53-3 for general

chemical compatibility lookups

if labeled data is scarce.

Flash Point 93°C (199.4°F) - Closed Cup

Combustible Liquid (Class

IIIB). High flash point means it

is not Flammable Class I, but it

burns if heated.

Density 1.055 g/mL
Slightly denser than water.

Sinks in aqueous phases.

Water Solubility ~20 g/L
Partially soluble. Do not pour

down drains.[2][3]

EPA Waste Code None (unless mixed)

Not P-listed or U-listed.

Classify as "Non-Halogenated

Organic."

GHS Hazards
H319 (Eye Irritant), H402

(Aquatic Toxicity)

Requires eye protection.[4]

Strict "No Drain Disposal"

policy.

Part 3: Disposal Decision Logic
The following workflow illustrates the decision-making process for segregating Diethyl
malonate-2-13C waste. This logic prevents cross-contamination of waste streams and ensures

regulatory compliance (RCRA/EPA).
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START: Waste Generation
Diethyl malonate-2-13C

Is it mixed with Radioactive Isotopes?
(e.g., 14C, 3H)

CRITICAL: MIXED WASTE
Contact EHS Radiation Safety Officer.
Do NOT use standard chemical bins.

YES

Is it mixed with Halogenated Solvents?
(DCM, Chloroform, etc.)

NO (Stable Isotope Only)

LABELING
1. List 'Diethyl malonate'

2. Check 'Irritant'
3. Note Isotope (Optional for Safety)

Special Labeling
STREAM A: Non-Halogenated Organic

(Combustible Liquids)

NO (Pure or mixed with Ethanol/Ethyl Acetate)

STREAM B: Halogenated Organic
(High BTU Incineration)

YES

Store in SAA (Satellite Accumulation Area)
Request EHS Pickup

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating stable isotope waste. Note that "Stable" status allows

for standard chemical disposal paths.

Part 4: Step-by-Step Operational Protocol
Pre-Disposal Assessment[4][8]

Verify Purity: If the Diethyl malonate-2-13C is a leftover reagent in the original bottle, it can

often be disposed of in that bottle if the cap is secure.

Check Mixtures: If the material is part of a reaction mixture (e.g., Knoevenagel condensation

filtrate), identify the other solvents.

Scenario A (Common): Mixed with Ethanol or Ethyl Acetate.

Non-Halogenated Stream.

Scenario B: Mixed with Dichloromethane (DCM).

Halogenated Stream.

Containerization
Vessel Type: Use High-Density Polyethylene (HDPE) or Glass containers. Diethyl malonate

is compatible with standard safety solvent cans (Justrite™ type).

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Closure: Ensure caps are screw-top and chemically resistant (polypropylene or phenolic with

PTFE liner).

Labeling (The "Chain of Custody")
Accurate labeling is the primary defense against downstream accidents.

Chemical Name: Write out "Diethyl malonate" fully. Do not use abbreviations like "DEM".

Isotope Notation: While not strictly required for safety (since it's stable), adding "(13C-

labeled)" aids inventory tracking and prevents false alarms if the waste is mass-spec
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analyzed later.

Hazard Checkboxes: Mark "Irritant" and "Combustible/Flammable" (if mixed with lower

flashpoint solvents).

Storage & Pickup
Location: Store in a Satellite Accumulation Area (SAA) within a secondary containment tray.

Segregation: Keep away from strong oxidizers (e.g., nitric acid, perchlorates) as Diethyl

malonate is an organic fuel source.

Part 5: Scientific Context & Fate
Understanding the fate of your waste ensures you understand the why behind the procedure.

The Incineration Pathway: The standard industry disposal method for Diethyl malonate-2-13C
is thermal oxidation (incineration). Because the isotope is stable, it behaves identically to

standard carbon during combustion.

Reaction:

Environmental Impact: The

produced is non-toxic and naturally occurring (approx. 1.1% of all atmospheric carbon is
Carbon-13). There is no radiological hazard released into the atmosphere. This validates the
decision to use standard chemical waste streams rather than radioactive ones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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